Cas no 1023812-08-9 (5-bromo-2-(methylthio)pyrimidine-4-carbonitrile)

5-Bromo-2-(methylthio)pyrimidine-4-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with a bromo group at the 5-position, a methylthio moiety at the 2-position, and a cyano group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The bromo and cyano groups offer reactive sites for further functionalization, while the methylthio substituent enhances stability and influences electronic properties. Its well-defined reactivity profile allows for selective modifications, making it valuable for constructing complex molecular frameworks. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic applications.
5-bromo-2-(methylthio)pyrimidine-4-carbonitrile structure
1023812-08-9 structure
Product Name:5-bromo-2-(methylthio)pyrimidine-4-carbonitrile
CAS No:1023812-08-9
MF:C6H4BrN3S
MW:230.08505821228
CID:5185801
Update Time:2026-03-05

5-bromo-2-(methylthio)pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(methylthio)pyrimidine-4-carbonitrile
    • 4-Pyrimidinecarbonitrile, 5-bromo-2-(methylthio)-
    • Inchi: 1S/C6H4BrN3S/c1-11-6-9-3-4(7)5(2-8)10-6/h3H,1H3
    • InChI Key: QSEORAMKSVYPIR-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=C(Br)C(C#N)=N1

Computed Properties

  • Exact Mass: 228.931
  • Monoisotopic Mass: 228.931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9A^2

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